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Compound of Interest

Compound Name: Trofosfamide

Cat. No.: B10784360 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of potent

compounds like Trofosfamide is paramount. This guide provides essential, immediate safety

and logistical information, including operational and disposal plans, to ensure the well-being of

laboratory personnel and the integrity of research. Trofosfamide is a nitrogen mustard

alkylating agent and is considered a hazardous drug.[1] It is classified as toxic if swallowed,

may cause genetic defects, may cause cancer, may damage fertility or the unborn child, and

causes damage to organs through prolonged or repeated exposure.[2][3]

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of Trofosfamide is the first step

in safe handling. This data, summarized in the table below, informs storage, handling, and

emergency procedures.
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Property Value Source

Molecular Formula C9H18Cl3N2O2P [1][3][4][5][6][7]

Molecular Weight 323.58 g/mol [3][5][6]

Appearance Solid [6]

Melting Point 50-51°C [5]

CAS Number 22089-22-1 [2][5][7]

Synonyms
Trophosphamide, Ixoten, NSC-

109723
[2][5][8]

Hazard Identification and Personal Protective
Equipment (PPE)
Trofosfamide is a hazardous substance requiring stringent safety precautions. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals identifies it with the

following hazard statements: H301 (Toxic if swallowed), H340 (May cause genetic defects),

H350 (May cause cancer), H360 (May damage fertility or the unborn child), and H372 (Causes

damage to organs through prolonged or repeated exposure).[3] Therefore, the use of

appropriate Personal Protective Equipment (PPE) is mandatory.

Core PPE Requirements:

Gloves: Double gloving with chemotherapy-rated gloves is recommended.[9][10]

Gown: A disposable, back-closure gown made of a low-permeability fabric should be worn.

Eye and Face Protection: Use safety glasses with side shields. When there is a risk of

splashes or aerosols, a full-face shield or goggles should be worn.[11]

Respiratory Protection: For procedures that may generate aerosols or dust, a NIOSH-

approved respirator is necessary.[10]

The following diagram outlines the decision-making process for selecting the appropriate level

of PPE.
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PPE Selection for Trofosfamide Handling

Risk Assessment

PPE Selection

Start: Handling Trofosfamide

Assess Task:
- Weighing

- Reconstitution
- Administration

- Waste Disposal

Potential for
Aerosol/Dust Generation?

Minimum PPE:
- Double Chemotherapy Gloves

- Disposable Gown
- Safety Glasses

No

Enhanced PPE:
- Base PPE +

- Full Face Shield/Goggles

Yes (Splash risk)

Full Containment PPE:
- Enhanced PPE +

- NIOSH-Approved Respirator

Yes (Aerosol/Dust risk)
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Trofosfamide Handling and Disposal Workflow

Preparation

Handling (in Containment)

Cleanup and Decontamination

Waste Disposal

Review Protocol &
Assemble Materials

Don Appropriate PPE

Reconstitute/
Prepare Trofosfamide

Administer/
Use in Experiment

Decontaminate Work Area
and Equipment

Doff PPE Correctly

Segregate Waste:
- Trace (Yellow)
- Bulk (Black)

- Sharps (Yellow)

Dispose in Labeled,
Sealed Containers

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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